Cas no 7512-23-4 ( )

  structure
  structure
Product Name: 
CAS No:7512-23-4
MF:C20H10Br4O4
MW:633.907002925873
CID:981507
PubChem ID:344079
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [2-(3,5-dibromo-4-hydroxybenzoyl)phenyl]-(3,5-dibromo-4-hydroxyphenyl)methanone
    • 1,2-Bis-(3,5-dibrom-4-hydroxy-benzoyl)-benzol
    • 1,2-bis-(3,5-dibromo-4-hydroxy-benzoyl)-benzene
    • AC1L7ZR2
    • NSC400782
    • 7512-23-4
    • DTXSID00322254
    • NSC-400782
    • (1,2-Phenylene)bis[(3,5-dibromo-4-hydroxyphenyl)methanone]
    • DS-007881
    • [2-(3,5-dibromo-4-hydroxy-benzoyl)phenyl]-(3,5-dibromo-4-hydroxy-phenyl)methanone
    •  
    • Inchi: 1S/C20H10Br4O4/c21-13-5-9(6-14(22)19(13)27)17(25)11-3-1-2-4-12(11)18(26)10-7-15(23)20(28)16(24)8-10/h1-8,27-28H
    • InChI Key: NYYZIFLEJSLASL-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)C(C1=CC=CC=C1C(C1C=C(C(=C(C=1)Br)O)Br)=O)=O)Br)O

Computed Properties

  • Exact Mass: 629.7311
  • Monoisotopic Mass: 629.73126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
  • LogP: 6.60980
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.